2,4-Dichlorocinnamic acid, (Z)-

Specification

• CAS No.: 20595-46-4
• Molecular Formula: C9H6Cl2O2
• Molecular Weight: 217.05 g/mol
• IUPAC Name: (Z)-3-(2,4-dichlorophenyl)prop-2-enoic acid
• Standard InChI: InChI=1S/C9H6Cl2O2/c10-7-3-1-6(8(11)5-7)2-4-9(12)13/h1-5H,(H,12,13)/b4-2-
• Standard InChI Key: MEBWABJHRAYGFW-RQOWECAXSA-N
• Isomeric SMILES: C1=CC(=C(C=C1Cl)Cl)/C=C\C(=O)O
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C=CC(=O)O

Introduction

Chemical Identity and Structural Features

Molecular and Stereochemical Properties

2,4-Dichlorocinnamic acid, (Z)-, systematically named (Z)-3-(2,4-dichlorophenyl)prop-2-enoic acid, adopts a planar configuration due to conjugation between the carboxylic acid group and the aromatic ring. The (Z)-isomer denotes a cis arrangement of the chlorinated phenyl group and the carboxylic acid across the double bond. Key identifiers include:

Property	Value
CAS Registry Number	20595-46-4
IUPAC Name	(Z)-3-(2,4-Dichlorophenyl)prop-2-enoic acid
Molecular Formula	$\text{C}_9\text{H}_6\text{Cl}_2\text{O}_2$
Molecular Weight	217.05 g/mol
Isomeric SMILES	C1=CC(=C(C=C1Cl)Cl)/C=C\C(=O)O
InChIKey	MEBWABJHRAYGFW-RQOWECAXSA-N

The stereochemistry significantly influences intermolecular interactions, as evidenced by its distinct melting point and solubility compared to the (E)-isomer.

Synthesis and Industrial Production

Conventional Synthetic Routes

The synthesis of 2,4-dichlorocinnamic acid, (Z)-, typically involves a two-step process:

• Knoevenagel Condensation: Reaction of 2,4-dichlorobenzaldehyde with malonic acid in the presence of a base (e.g., pyridine) yields the cinnamic acid backbone.

  $$\text{ArCHO} + \text{CH}_2(\text{COOH})_2 \xrightarrow{\text{base}} \text{ArCH=CHCOOH} + \text{CO}_2 + \text{H}_2\text{O}$$

• Stereoselective Isomerization: The (E)-isomer, often the major product, is isomerized to the (Z)-form using photochemical or catalytic methods.

Green Chemistry Approaches

Recent advances emphasize oxidative cleavage of cinnamic acids using vanadium(V) oxide ($\text{V}_2\text{O}_5$) and hydrogen peroxide ($\text{H}_2\text{O}_2$). While this method primarily generates benzoic acids (e.g., 2,4-dichlorobenzoic acid), optimizing reaction conditions (e.g., solvent, stoichiometry) could enable selective synthesis of (Z)-cinnamic acids:

$$\text{ArCH=CHCOOH} \xrightarrow[\text{H}_2\text{O}_2]{\text{V}_2\text{O}_5} \text{ArCOOH} + \text{CO}_2$$

Key Reaction Parameters:

• Solvent: Dimethoxyethane (DME) or trifluoroethanol (TFE).

• Catalyst Loading: 0.01–0.05 equivalents of $\text{V}_2\text{O}_5$.

• Oxidant: 7–40 equivalents of $\text{H}_2\text{O}_2$.

Physicochemical Properties

Stability and Reactivity

The electron-withdrawing chlorine atoms enhance the compound’s stability against thermal degradation but increase susceptibility to nucleophilic attack at the β-carbon of the α,β-unsaturated system. Hydrolysis under alkaline conditions yields 2,4-dichlorobenzoic acid, as demonstrated in oxidative studies.

Solubility and Partitioning

• Aqueous Solubility: Estimated at <1 mg/L (log $P_{\text{ow}}$ ≈ 3.2), limiting bioavailability.

• Organic Solvents: Freely soluble in dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Environmental and Toxicological Considerations

Biodegradation

Chlorinated aromatic compounds generally exhibit slower degradation rates. In aerobic soils, half-lives for dichlorocinnamic acids range from 14–28 days, with cleavage of the side chain preceding dechlorination.

Ecotoxicity

Limited data exist, but chlorinated cinnamic acids are predicted to have moderate toxicity to aquatic organisms (e.g., Daphnia magna LC$_{50}$ ≈ 5–10 mg/L).

Industrial and Research Applications

Pharmaceutical Intermediates

The compound serves as a precursor to 2,4-dichlorobenzoic acid, a building block in antifungal agents.

Material Science

Conjugated dienes in (Z)-isomers are explored as monomers for conductive polymers due to their planar rigidity.